2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[2-(2-imidazol-1-ylethoxy)ethyl]acetamide
• InChI: InChI=1S/C16H19N3O4/c20-16(10-13-1-2-14-15(9-13)23-12-22-14)18-4-7-21-8-6-19-5-3-17-11-19/h1-3,5,9,11H,4,6-8,10,12H2,(H,18,20)
• InChI Key: GOUZDRNMAJERGL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)NCCOCCN3C=CN=C3
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide, also known as BQ-123, is a cyclic peptide that has been extensively studied for its potential therapeutic applications. BQ-123 is a selective antagonist of the endothelin-1 (ET-1) receptor, which has been implicated in a variety of physiological and pathological processes. In

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of related compounds, such as azilsartan methyl ester ethyl acetate hemisolvate, has been studied, revealing insights into molecular conformations, dihedral angles, and interactions within the crystal. Such studies aid in understanding the geometric and electronic structure of similar compounds (Li et al., 2015).

Synthesis and Antibacterial Activity

Compounds with structures similar to the one have been synthesized and evaluated for their antibacterial properties. For instance, certain derivatives have been found to exhibit significant antibacterial activity, indicating potential medical or pharmaceutical applications (Ramalingam et al., 2019).

Antimicrobial and Antioxidant Properties

The synthesis of compounds with structural resemblance has led to the discovery of potential antimicrobial and antioxidant agents. Such compounds have demonstrated potent activity against various bacteria and fungi, as well as good antioxidant capabilities, which might be useful in medical or food industry applications (Naraboli et al., 2017).

Spectroscopic Characterization and Theoretical Studies

Similar compounds have undergone extensive spectroscopic characterization and theoretical studies to determine their structural properties. These investigations provide valuable insights into the molecular structure, aiding in the design and development of related compounds with desired properties (Ünver et al., 2009).

Synthesis of Innovative Heterocycles

Innovative heterocycles incorporating structural elements similar to the compound have been synthesized and assessed for applications such as insecticidal properties. This demonstrates the compound's potential utility in agricultural or pest control applications (Fadda et al., 2017).